Cas no 1804645-86-0 (Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1804645-86-0
• MF: C₁₀H₇F₆NO₄
• MW: 319.157304048538
• CID: 4834925
• Update Time: 2025-06-08

Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H7F6NO4/c1-20-5(18)2-4-3-17-8(21-10(14,15)16)7(19)6(4)9(11,12)13/h3,19H,2H2,1H3
• InChI Key： ILRLMUFFWHBUJA-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N=CC=1CC(=O)OC)OC(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2.7
• Topological Polar Surface Area: 68.6

Additional information on Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate

Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804645-86-0): A Comprehensive Overview

Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804645-86-0) is a novel and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise for a variety of applications, particularly in the development of new therapeutic agents.

The molecular structure of Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate is notable for its incorporation of multiple fluorine atoms and a pyridine ring, which contribute to its distinct chemical properties. The presence of the trifluoromethoxy and trifluoromethyl groups imparts significant stability and lipophilicity to the molecule, making it an attractive candidate for drug design and development.

Recent studies have highlighted the potential of Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, making it a potential lead for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and tissue damage.

In addition to its anti-inflammatory effects, Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate has shown promise in the field of oncology. A preclinical study conducted by a team at the National Cancer Institute revealed that this compound possesses significant antitumor activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, suggesting its potential as a novel anticancer agent.

The pharmacokinetic properties of Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate have also been extensively studied. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. Its high lipophilicity facilitates efficient cellular uptake, while its metabolic stability ensures prolonged activity in vivo.

Furthermore, the safety profile of Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate has been evaluated in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. This favorable safety profile further supports its potential for clinical development.

In conclusion, Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804645-86-0) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development in both academic and industrial settings. As ongoing studies continue to elucidate its full potential, this compound is poised to play a significant role in advancing medical treatments for a range of diseases.